Cas no 34861-81-9 (Butanedioic acid,2-phenyl-, 1,4-diethyl ester)
34861-81-9 structure
Product Name:Butanedioic acid,2-phenyl-, 1,4-diethyl ester
CAS No:34861-81-9
MF:C14H18O4
MW:250.290324687958
CID:313058
PubChem ID:249294
Update Time:2025-04-19
Butanedioic acid,2-phenyl-, 1,4-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,2-phenyl-, 1,4-diethyl ester
- diethyl 2-phenylbutanedioate
- diethyl 2-phenylsuccinate
- (+-)-phenylsuccinic acid diethyl ester
- 1,4-diethyl 2-phenylbutanedioate
- AC1L6O5W
- AC1Q63XB
- AG-F-19666
- AR-1I4468
- CTK4H3171
- diethyl 2-phenyl-succinate
- diethyl phenylsuccinate
- diethyl phenylsucinnate
- NSC67401
- phenylbutanedioic acid diethyl ester
- phenyl-succinic acid diethyl ester
- SureCN1244623
- NSC-67401
- diethylphenyl succinate
- JVQDNCKPHSZFSO-UHFFFAOYSA-N
- SCHEMBL1244623
- DTXSID00290222
- FT-0730795
- 34861-81-9
-
- Inchi: 1S/C14H18O4/c1-3-17-13(15)10-12(14(16)18-4-2)11-8-6-5-7-9-11/h5-9,12H,3-4,10H2,1-2H3
- InChI Key: JVQDNCKPHSZFSO-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C1C=CC=CC=1)CC(=O)OCC)=O
Computed Properties
- Exact Mass: 250.12054
- Monoisotopic Mass: 250.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.092
- Boiling Point: 333.6°Cat760mmHg
- Flash Point: 159.6°C
- Refractive Index: 1.498
- PSA: 52.6
Butanedioic acid,2-phenyl-, 1,4-diethyl ester Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
34861-81-9 (Butanedioic acid,2-phenyl-, 1,4-diethyl ester) Related Products
- 119-43-7(Ethyl 2-Phenylbutyrate)
- 5413-05-8(Ethyl 2-Phenylacetoacetate)
- 24817-51-4(FEMA 3632)
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- 1519-21-7(Benzeneacetic acid, a-ethyl-, 1,1'-anhydride)
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- 2983-36-0(Benzenepropanoic acid, a-ethyl-, ethyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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